![molecular formula C18H19NO B4996009 3-[(4-methylbenzyl)amino]-1-(4-methylphenyl)-2-propen-1-one](/img/structure/B4996009.png)
3-[(4-methylbenzyl)amino]-1-(4-methylphenyl)-2-propen-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-methylbenzyl)amino]-1-(4-methylphenyl)-2-propen-1-one is a chemical compound commonly referred to as MMB-2201. It is a synthetic cannabinoid that has been developed for research purposes. MMB-2201 is a potent agonist of the cannabinoid receptors, and it has been shown to produce effects similar to those of delta-9-tetrahydrocannabinol (THC), the main psychoactive component of cannabis.
Mechanism of Action
The mechanism of action of MMB-2201 involves its binding to the cannabinoid receptors in the brain and other parts of the body. This binding activates the receptors, leading to the production of various physiological effects. MMB-2201 has been shown to be a full agonist of the CB1 receptor, meaning that it produces a maximal response when it binds to the receptor.
Biochemical and Physiological Effects:
MMB-2201 has been shown to produce a range of biochemical and physiological effects. These include analgesia, sedation, hypothermia, and changes in heart rate and blood pressure. It has also been shown to have anxiolytic and antipsychotic effects, making it a potential treatment for anxiety and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MMB-2201 in lab experiments is its high potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one limitation of using MMB-2201 is its potential for producing adverse effects, such as hypothermia and changes in heart rate and blood pressure.
Future Directions
There are several future directions for research on MMB-2201. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency for the cannabinoid receptors. Another area of interest is the study of the long-term effects of MMB-2201 on the brain and other organs. Finally, there is a need for further research on the potential therapeutic uses of MMB-2201, particularly in the treatment of anxiety and schizophrenia.
Synthesis Methods
The synthesis of MMB-2201 involves the reaction of 4-methylbenzylamine with 4-methylphenylacetic acid to form the intermediate 4-methylbenzyl-4-methylphenylacetamide. This intermediate is then reacted with 2-bromo-1-(4-methylphenyl)prop-1-one to form the final product, MMB-2201.
Scientific Research Applications
MMB-2201 has been used extensively in scientific research to study the cannabinoid receptors and their role in various physiological processes. It has been shown to have a high affinity for both the CB1 and CB2 receptors, and it produces a range of effects, including analgesia, sedation, and hypothermia.
properties
IUPAC Name |
(E)-1-(4-methylphenyl)-3-[(4-methylphenyl)methylamino]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO/c1-14-3-7-16(8-4-14)13-19-12-11-18(20)17-9-5-15(2)6-10-17/h3-12,19H,13H2,1-2H3/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJAYPKKRNQRYRS-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC=CC(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)CN/C=C/C(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.